Cas no 1806149-60-9 (4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid)

4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid is a fluorinated pyridine derivative with a nitro and methoxy substituent, offering unique reactivity and structural features for synthetic applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The presence of both electron-withdrawing (nitro, trifluoromethoxy) and electron-donating (methoxy) groups allows for selective functionalization, enabling its use as a versatile intermediate in heterocyclic synthesis. The acetic acid moiety further provides a handle for derivatization or conjugation. This compound is particularly useful in the development of bioactive molecules, where its distinct substitution pattern can influence binding affinity and pharmacokinetic properties.

4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid structure

1806149-60-9 structure

Product Name:4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid

CAS No:1806149-60-9

MF:C₉H₇F₃N₂O₆

MW:296.156893014908

CID:4842031

Update Time:2025-09-27

4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid
- Inchi： 1S/C9H7F3N2O6/c1-19-7-4(2-5(15)16)3-13-8(6(7)14(17)18)20-9(10,11)12/h3H,2H2,1H3,(H,15,16)
- InChI Key： DIUUSQJEENYRJX-UHFFFAOYSA-N
- SMILES： FC(OC1C(=C(C(=CN=1)CC(=O)O)OC)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 372
XLogP3: 1.6
Topological Polar Surface Area: 115

4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029083637-1g	4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid	1806149-60-9	97%	1g	$1,445.30	2022-04-01

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Additional information on 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806149-60-9)

4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806149-60-9) is a multifunctional compound with a unique combination of functional groups, including a methoxy, nitro, and trifluoromethoxy substituent, as well as a carboxylic acid group. This molecular structure endows the compound with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. The nitro group (NO₂) is a strong electron-withdrawing group, contributing to the compound's overall polarity and reactivity. The trifluoromethoxy group (OCF₃) adds significant fluorine content, which can enhance the compound's lipophilicity and metabolic stability. The carboxylic acid group (COOH) provides a reactive site for various chemical transformations, such as esterification, amidation, and coupling reactions.

In recent years, 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid has gained attention in the field of medicinal chemistry due to its potential applications in drug discovery. The compound's unique structure makes it an attractive starting material for the synthesis of novel therapeutic agents. For instance, pyridine derivatives with similar functional groups have been explored for their anti-inflammatory, antiviral, and anticancer properties.

A study published in the *Journal of Medicinal Chemistry* in 2021 reported the synthesis and biological evaluation of a series of pyridine derivatives containing methoxy, nitro, and trifluoromethoxy substituents. The researchers found that these compounds exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding highlights the potential of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid as a lead compound for developing new anti-inflammatory drugs.

Another area of interest is the use of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid in the development of agrochemicals. The presence of fluorinated groups can enhance the compound's resistance to degradation by soil microorganisms, making it suitable for use in pesticides and herbicides. A recent study in *Pest Management Science* demonstrated that pyridine derivatives with similar structures showed excellent efficacy against various plant pathogens.

The synthesis of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid typically involves multistep reactions, starting from readily available starting materials. One common approach is to start with 2-chloro-3-nitropyridine and sequentially introduce the methoxy, trifluoromethoxy, and carboxylic acid groups through selective substitution and functionalization reactions. The choice of synthetic route can significantly impact the yield and purity of the final product.

The physical properties of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid include its melting point, solubility in various solvents, and stability under different conditions. These properties are crucial for optimizing its use in chemical reactions and formulations. For example, its solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug delivery systems.

In conclusion, 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806149-60-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of functional groups provides a solid foundation for further research and development, making it an important molecule in modern chemical synthesis.